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Compound of Interest

4,7-Dimethoxy-5-methyl-1,3-
Compound Name:
benzodioxole

Cat. No.: B1263459

An In-depth Technical Guide to 4,7-Dimethoxy-5-
methyl-1,3-benzodioxole

For Researchers, Scientists, and Drug Development Professionals

Introduction

4,7-Dimethoxy-5-methyl-1,3-benzodioxole is a substituted benzodioxole derivative that has
garnered interest in the scientific community for its potential biological activities. This technical
guide provides a comprehensive overview of its physical and chemical properties,
spectroscopic data, synthesis, and its role in modulating immune responses. The information
presented here is intended to support further research and development efforts involving this
compound.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 4,7-Dimethoxy-5-methyl-1,3-
benzodioxole is provided in the table below. It is important to note that experimentally
determined values for properties such as melting and boiling points are not readily available in
the current literature.
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Property Value Source
Molecular Formula C10H1204 [1112]
Molecular Weight 196.20 g/mol [1][2]
CAS Number 165816-66-0 [1]

Colorless liquid (as per
Appearance .
synthesis product)

Note: Further experimental determination of physical properties is recommended for precise

characterization.

Solubility

While specific quantitative solubility data is not available, general solubility characteristics can
be inferred from its structure and related compounds. As a largely non-polar molecule, it is
expected to have low solubility in water and higher solubility in organic solvents such as
dimethyl sulfoxide (DMSO), ethanol, and dichloromethane.

Spectroscopic Data

The structural elucidation of 4,7-Dimethoxy-5-methyl-1,3-benzodioxole is supported by the

following spectroscopic data.

3C Nuclear Magnetic Resonance (**C NMR)

The 13C NMR spectrum provides characteristic signals for the carbon atoms in the molecule.
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Chemical Shift (8) ppm Assighment
15.78 -CHs

56.80 -OCHs
59.78 -OCHs
101.32 O-CH2-O
108.82 Aromatic CH
123.54 Aromatic C
134.61 Aromatic C
136.47 Aromatic C
138.55 Aromatic C
138.76 Aromatic C

Mass Spectrometry (MS)

Mass spectrometry data confirms the molecular weight of the compound.

miz Interpretation

197 [M+H]* (Protonated Molecule)

Note: *H NMR and comprehensive IR spectral data for 4,7-Dimethoxy-5-methyl-1,3-
benzodioxole are not readily available in the cited literature. Researchers should perform
these analyses for complete characterization.

Experimental Protocols
Synthesis of 4,7-Dimethoxy-5-methyl-1,3-benzodioxole

A reported synthesis method for 4,7-Dimethoxy-5-methyl-1,3-benzodioxole involves a two-
step process starting from 2,3,4,5-tetramethoxytoluene.

Step 1: Demethylation
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e 2,3,4,5-tetramethoxytoluene is treated with a Lewis acid, such as boron trichloride (BCls), in
an appropriate solvent like dichloromethane. This step selectively removes two of the methyl
groups to form a dihydroxy intermediate.

Step 2: Methylenation

e The resulting dihydroxy intermediate is then reacted with a dihalomethane, such as
dibromomethane (CHzBr2), in the presence of a base (e.g., cesium carbonate) and a copper
catalyst to form the methylenedioxy bridge.

Purification:

e The crude product can be purified by column chromatography on silica gel using a solvent
system such as ethyl acetate/hexane.

Below is a DOT script representation of the synthesis workflow.
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Synthesis of 4,7-Dimethoxy-5-methyl-1,3-benzodioxole
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Caption: Synthesis Workflow
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Biological Activity: Modulation of Th2 Allergic
Responses

4,7-Dimethoxy-5-methyl-1,3-benzodioxole has been identified as a modulator of T helper 2
(Th2) cell-mediated allergic responses. It has been shown to attenuate the maturation and
cytokine production of dendritic cells (DCs), which are key antigen-presenting cells that initiate
Th2 polarization.

Signaling Pathway

The differentiation of naive T cells into Th2 cells is a complex process orchestrated by dendritic
cells. Upon encountering an allergen, dendritic cells become activated and present the
processed antigen to naive T cells. In the presence of specific signals, such as the cytokine
Interleukin-4 (IL-4), these T cells differentiate into Th2 cells. Th2 cells then produce a
characteristic set of cytokines, including IL-4, IL-5, and IL-13, which mediate the allergic
inflammatory response.

The following diagram illustrates a simplified overview of the Th2 signaling pathway initiated by
dendritic cells.
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Simplified Th2 Signaling Pathway in Dendritic Cells
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Caption: Th2 Signaling Pathway
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Conclusion

4,7-Dimethoxy-5-methyl-1,3-benzodioxole presents as a compound of interest for further
investigation, particularly in the context of immunomodulation and drug development for allergic
diseases. This guide provides a foundational understanding of its properties and synthesis.
However, to advance its potential applications, further experimental work is necessary to fully
characterize its physical properties, spectroscopic profile, and to elucidate the precise
molecular mechanisms underlying its biological activity. The development of standardized
analytical methods will also be crucial for quality control and further research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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